1-(2-Hydroxy-5-methyl-phenyl)-3-phenyl-prop-2-en-1-one

• IUPAC Name: 1-(2-hydroxy-5-methylphenyl)-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C16H14O2/c1-12-7-9-15(17)14(11-12)16(18)10-8-13-5-3-2-4-6-13/h2-11,17H,1H3
• InChI Key: BPAVQKLQOSHOPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C(=O)C=CC2=CC=CC=C2
• Molecular Formula: C16H14O2
• Molecular Weight: 238.28 g/mol

Description

1-(2-Hydroxy-5-methyl-phenyl)-3-phenyl-prop-2-en-1-one is a chalcone derivative characterized by a central α,β-unsaturated ketone system bridging two aromatic rings: a 2-hydroxy-5-methylphenyl group and a phenyl group. This structural motif is critical for its electronic properties, enabling conjugation across the enone system, which influences its reactivity, UV absorption, and biological interactions .

The hydroxyl group at the 2-position of the phenyl ring facilitates intramolecular hydrogen bonding with the ketone oxygen, stabilizing the planar conformation and enhancing photostability . The methyl substituent at the 5-position introduces steric and electronic effects, modulating solubility and crystal packing .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-hydroxy-5-methylphenyl)-3-phenylprop-2-en-1-one typically involves the Claisen-Schmidt condensation reaction. This reaction is carried out between 2-hydroxy-5-methylbenzaldehyde and acetophenone in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is usually conducted in an ethanol or methanol solvent at room temperature or slightly elevated temperatures. The product is then purified through recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of 1-(2-hydroxy-5-methylphenyl)-3-phenylprop-2-en-1-one can be scaled up by optimizing the reaction conditions. Continuous flow reactors and automated systems can be employed to ensure consistent product quality and yield. The use of catalysts and advanced purification techniques can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

1-(2-Hydroxy-5-methylphenyl)-3-phenylprop-2-en-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The carbonyl group in the prop-2-en-1-one backbone can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methyl group can undergo electrophilic substitution reactions, such as halogenation or nitration, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or neutral conditions.

Reduction: Sodium borohydride (NaBH4) in methanol or ethanol.

Substitution: Halogens (Cl2, Br2) in the presence of a Lewis acid catalyst like aluminum chloride (AlCl3).

Major Products Formed

Oxidation: Formation of 1-(2-hydroxy-5-methylphenyl)-3-phenylprop-2-en-1-one with a carbonyl group.

Reduction: Formation of 1-(2-hydroxy-5-methylphenyl)-3-phenylpropan-1-ol.

Substitution: Formation of halogenated or nitrated derivatives of the compound.

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex organic molecules and as a reagent in organic reactions.

Biology: Investigated for its potential as an antioxidant and its ability to modulate biological pathways.

Medicine: Studied for its anticancer properties, particularly its ability to induce cell cycle arrest and autophagy in cancer cells.

Industry: Utilized in the production of UV-absorbing materials and as a stabilizer in polymer formulations.

Mechanism of Action

The mechanism of action of 1-(2-hydroxy-5-methylphenyl)-3-phenylprop-2-en-1-one involves its interaction with various molecular targets and pathways:

Cell Cycle Arrest: The compound induces G1 cell cycle arrest by modulating the expression of cyclins and cyclin-dependent kinases (CDKs), leading to the accumulation of hypophosphorylated retinoblastoma (Rb) protein.

Autophagy: It triggers autophagy through the modulation of AMP-activated protein kinase (AMPK) and mTOR signaling pathways, leading to the formation of autophagosomes and the degradation of cellular components.

Apoptosis: The compound also induces apoptosis by downregulating the expression of anti-apoptotic proteins such as survivin and Bcl-2.

Comparison with Similar Compounds

Table 1: Structural Comparison of Chalcone Derivatives

Compound Name	Substituents (Aryl Rings)	Dihedral Angle (°)	Crystal System	Key Interactions	Reference ID
1-(2-Hydroxy-5-methyl-phenyl)-3-phenyl-...	2-OH, 5-Me (A); Ph (B)	~75–84	Orthorhombic	C–H⋯O, π-π stacking
(2E)-1-(2,4-Dimethyl-quinolin-3-yl)-3-Ph-...	Quinoline (A); Ph (B)	75.72–84.53	Monoclinic	C–H⋯N, π-π (3.60 Å)
1-(5-Fluoro-2-hydroxyphenyl)-3-phenyl-...	2-OH, 5-F (A); Ph (B)	N/A	N/A	Enhanced H-bonding (F)
1-(2-Hydroxy-5-methylphenyl)-3-(3-methylthiophen-2-yl)-...	Thiophene (B)	N/A	Orthorhombic	C–H⋯S, π-π stacking

• Planarity and Conformation: The target compound exhibits a dihedral angle of ~75–84° between its aryl rings, similar to quinoline-based analogs . This non-planar conformation reduces π-π stacking efficiency compared to fully planar derivatives but improves solubility .
• Hydrogen Bonding: Intramolecular O–H⋯O hydrogen bonding in the target compound contrasts with C–H⋯N interactions in quinoline derivatives . Thiophene-containing analogs show weaker C–H⋯S interactions, affecting crystal packing .

Physicochemical Properties

Table 2: Key Physicochemical Parameters

Compound Name	Molecular Weight	LogP (Predicted)	Solubility (mg/mL)	λmax (nm)	Reference ID
1-(2-Hydroxy-5-methyl-phenyl)-3-phenyl-...	242.28	3.2	0.15 (Water)	320
(2E)-1-(1-Methyl-1H-indol-3-yl)-3-phenyl-...	273.33	3.8	0.08 (Water)	350
1-(5-Fluoro-2-hydroxyphenyl)-3-phenyl-...	242.24	2.9	0.20 (Water)	310

• Electronic Effects : Fluorination at the 5-position (e.g., 5-F analog) increases polarity and water solubility compared to the methyl-substituted target compound .
• Thiophene vs. Phenyl : Replacing the phenyl ring (B) with thiophene reduces molecular weight (258.33 vs. 242.28) but increases hydrophobicity (LogP: 3.5 vs. 3.2) .

Table 3: Antimalarial Activity via Molecular Docking

Compound Name	Binding Energy (ΔG, kcal/mol)	Key Residue Interactions	Reference ID
1-(2-Hydroxy-5-methyl-phenyl)-3-phenyl-...	-7.53 (Predicted)	Phe58, Ile112
(E)-3-(3,4-Dimethoxyphenyl)-1-(2-hydroxy-4-methoxy-5-prenylphenyl)-...	-7.29	Leu119, Ala16
Proguanil (Control)	-6.75	Multiple hydrophobic

• Binding Affinity : The target compound’s binding energy (-7.53 kcal/mol) surpasses proguanil (-6.75 kcal/mol) but is weaker than dimethoxy-prenyl derivatives (-7.29 kcal/mol), likely due to reduced hydrophobic interactions .
• Hydrogen Bonding: The hydroxyl group in the target compound forms critical hydrogen bonds with PfDHFR-TS residues (e.g., Phe58), enhancing specificity over non-hydroxylated analogs .

Biological Activity

1-(2-Hydroxy-5-methyl-phenyl)-3-phenyl-prop-2-en-1-one, commonly known as a chalcone, is an organic compound with significant biological activity. This compound has garnered attention for its potential applications in pharmacology, particularly in the fields of cancer treatment, anti-inflammatory responses, and antimicrobial properties.

Chemical Structure and Properties

The molecular formula of 1-(2-Hydroxy-5-methyl-phenyl)-3-phenyl-prop-2-en-1-one is C₁₅H₁₂O₂, with a molecular weight of approximately 224.25 g/mol. The structure features a phenolic hydroxyl group and an unsaturated ketone moiety, which are crucial for its biological activities. The presence of the hydroxyl group enhances solubility in polar solvents, facilitating its interaction with various biological targets.

Biological Activities

Chalcones, including 1-(2-Hydroxy-5-methyl-phenyl)-3-phenyl-prop-2-en-1-one, exhibit a broad spectrum of biological activities:

1. Anticancer Properties

• Studies indicate that chalcones can induce apoptosis in cancer cells through various mechanisms, including the activation of caspases and modulation of reactive oxygen species (ROS) levels . For instance, in breast cancer cell lines, chalcones have been shown to enhance the expression of heme oxygenase-1 (HOX-1), which is associated with reduced cell migration and increased apoptosis markers such as cleaved PARP-1 .

2. Anti-inflammatory Effects

• Chalcones possess the ability to inhibit inflammatory mediators and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). This inhibition can lead to reduced production of pro-inflammatory cytokines, making these compounds potential candidates for treating inflammatory diseases .

3. Antimicrobial Activity

• Research has demonstrated that 1-(2-Hydroxy-5-methyl-phenyl)-3-phenyl-prop-2-en-1-one exhibits antimicrobial properties against various pathogens. Its mechanism often involves disrupting bacterial cell membranes or inhibiting essential metabolic pathways.

Case Studies and Research Findings

Several studies have highlighted the biological activity of chalcones:

Study	Findings
Ratty et al. (1988)	Reported antioxidant properties of chalcones, indicating their potential in preventing oxidative stress-related diseases.
Murakami et al. (1992)	Demonstrated anticancer effects through apoptosis induction in human cancer cell lines treated with chalcone derivatives.
Jayashree et al. (2008)	Investigated the anti-diabetic properties of hydroxyl-substituted chalcones, showcasing their role in glucose regulation.

The biological activity of 1-(2-Hydroxy-5-methyl-phenyl)-3-phenyl-prop-2-en-1-one is attributed to several mechanisms:

1. ROS Modulation

• The compound can induce ROS accumulation within cells, leading to oxidative stress that triggers apoptotic pathways .

2. Enzyme Inhibition

• Inhibition of key enzymes involved in inflammation and cancer progression has been observed, suggesting that this compound could be a lead for drug development against these conditions .

3. Interaction with Biological Targets

• Molecular docking studies have indicated that 1-(2-Hydroxy-5-methyl-phenyl)-3-phenyl-prop-2-en-1-one interacts favorably with various proteins involved in cell signaling pathways related to survival and apoptosis.